2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,4-thiadiazol-5-yl)propanoic acid

• Molecular Formula: C10H15N3O4S
• Molecular Weight: 273.31 g/mol
• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(1,2,4-thiadiazol-5-yl)propanoic acid
• InChI: InChI=1S/C10H15N3O4S/c1-10(2,3)17-9(16)13-6(8(14)15)4-7-11-5-12-18-7/h5-6H,4H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key: GXGIIXWGPGVGGS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=NC=NS1)C(=O)O

Description

2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,4-thiadiazol-5-yl)propanoic acid is a compound that features a tert-butoxycarbonyl (Boc) protecting group attached to an amino acid derivative. The presence of the 1,2,4-thiadiazole ring adds unique properties to the molecule, making it of interest in various fields of research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,4-thiadiazol-5-yl)propanoic acid typically involves the following steps:

Protection of the amino group: The amino group is protected using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP) in acetonitrile.

Formation of the thiadiazole ring: The thiadiazole ring can be synthesized through the cyclization of appropriate precursors under specific conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors for efficient and scalable synthesis .

Chemical Reactions Analysis

Types of Reactions

2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,4-thiadiazol-5-yl)propanoic acid can undergo various chemical reactions, including:

Deprotection: The Boc group can be removed using strong acids such as trifluoroacetic acid or hydrochloric acid in methanol.

Substitution: The thiadiazole ring can participate in nucleophilic substitution reactions due to the electron-deficient nature of the ring.

Common Reagents and Conditions

Deprotection: Trifluoroacetic acid in dichloromethane or hydrochloric acid in methanol.

Substitution: Nucleophiles such as amines or thiols under mild conditions.

Major Products

Deprotection: The major product is the free amine after removal of the Boc group.

Substitution: Substituted thiadiazole derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,4-thiadiazol-5-yl)propanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,4-thiadiazol-5-yl)propanoic acid involves its interaction with specific molecular targets:

Molecular Targets: Enzymes and receptors that are sensitive to the presence of the thiadiazole ring.

Pathways Involved: The compound may inhibit enzyme activity or modulate receptor function through binding interactions.

Comparison with Similar Compounds

Similar Compounds

• 3-Amino-2-{[(tert-butoxy)carbonyl]amino}propanoic acid .
• (S)-2-{[(tert-Butoxycarbonyl)amino]-3-aminopropionic acid .

Uniqueness

2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,4-thiadiazol-5-yl)propanoic acid is unique due to the presence of the thiadiazole ring, which imparts distinct electronic and steric properties compared to other Boc-protected amino acids .